Cas no 944906-79-0 (Benzyl 4-bromo-3-oxopiperidine-1-carboxylate)

Benzyl 4-bromo-3-oxopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its functionalized piperidine scaffold. The presence of both a reactive bromo substituent and a ketone group at the 4- and 3-positions, respectively, enables selective modifications, making it useful for constructing complex heterocyclic systems. The benzyloxycarbonyl (Cbz) protecting group enhances stability while allowing straightforward deprotection under mild conditions. This compound is commonly employed in pharmaceutical research, especially in the development of bioactive molecules targeting neurological and metabolic disorders. Its well-defined reactivity profile and compatibility with various coupling reactions make it a practical choice for medicinal chemistry applications.
Benzyl 4-bromo-3-oxopiperidine-1-carboxylate structure
944906-79-0 structure
Product Name:Benzyl 4-bromo-3-oxopiperidine-1-carboxylate
CAS No:944906-79-0
MF:C13H14BrNO3
MW:312.159162998199
MDL:MFCD10697531
CID:2131116
Update Time:2025-05-28

Benzyl 4-bromo-3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE
    • AB59852
    • Benzyl 4-bromo-3-oxopiperidine-1-carboxylate
    • MDL: MFCD10697531
    • Inchi: 1S/C13H14BrNO3/c14-11-6-7-15(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2
    • InChI Key: CDJPACRPKGUPQF-UHFFFAOYSA-N
    • SMILES: BrC1C(CN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Topological Polar Surface Area: 46.6

Benzyl 4-bromo-3-oxopiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D374135-1g
BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE
944906-79-0 95%
1g
$1280 2024-08-03
eNovation Chemicals LLC
D374135-1g
BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE
944906-79-0 95%
1g
$1280 2025-02-19
eNovation Chemicals LLC
D374135-1g
BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE
944906-79-0 95%
1g
$1280 2025-02-20

Additional information on Benzyl 4-bromo-3-oxopiperidine-1-carboxylate

Recent Advances in the Application of Benzyl 4-bromo-3-oxopiperidine-1-carboxylate (CAS: 944906-79-0) in Chemical Biology and Pharmaceutical Research

Benzyl 4-bromo-3-oxopiperidine-1-carboxylate (CAS: 944906-79-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of complex molecular architectures with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's critical role in the synthesis of potent γ-secretase modulators for Alzheimer's disease treatment. Researchers utilized Benzyl 4-bromo-3-oxopiperidine-1-carboxylate as a pivotal intermediate in constructing novel spirocyclic compounds that showed improved blood-brain barrier penetration compared to previous generations of inhibitors. The bromo and carbonyl functionalities at positions 4 and 3 respectively proved essential for subsequent derivatization through palladium-catalyzed cross-coupling reactions.

In antimicrobial research, a team at the University of Tokyo recently reported (Antimicrobial Agents and Chemotherapy, 2024) the development of new quinolone derivatives using 944906-79-0 as a starting material. These derivatives exhibited remarkable activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the 0.5-2 μg/mL range. The 3-oxopiperidine scaffold was identified as crucial for maintaining antibacterial potency while reducing cytotoxicity against human cells, suggesting promising therapeutic index improvements.

From a synthetic chemistry perspective, advances in the asymmetric transformation of Benzyl 4-bromo-3-oxopiperidine-1-carboxylate have been particularly noteworthy. A Nature Communications paper (2023) described an innovative organocatalytic approach for the enantioselective synthesis of 3,4-disubstituted piperidines, achieving >99% ee for several pharmaceutically relevant targets. This methodology significantly expands the utility of 944906-79-0 in producing chiral building blocks for CNS-active compounds.

The compound's safety profile and scalability have also seen recent improvements. A 2024 Green Chemistry publication detailed a solvent-free mechanochemical synthesis route that increases yield to 87% while eliminating hazardous waste generation. This development addresses previous limitations in large-scale production, making 944906-79-0 more accessible for industrial applications without compromising environmental sustainability.

Emerging applications in radiopharmaceuticals have been particularly exciting. Researchers at MIT reported (Journal of Nuclear Medicine, 2024) the successful incorporation of [18F]-labeled derivatives of Benzyl 4-bromo-3-oxopiperidine-1-carboxylate into PET tracers for neurodegenerative disease imaging. The 4-bromo position allowed efficient radiofluorination via copper-mediated halogen exchange, yielding probes with excellent brain uptake and target specificity in preclinical models.

In conclusion, Benzyl 4-bromo-3-oxopiperidine-1-carboxylate (944906-79-0) continues to demonstrate remarkable versatility across multiple pharmaceutical research domains. Recent advances have expanded its applications from traditional medicinal chemistry to cutting-edge areas like radiopharmaceuticals and green synthesis. The compound's unique structural features and improved synthetic accessibility position it as an increasingly valuable tool in the development of next-generation therapeutics. Future research directions likely include further exploration of its potential in targeted drug delivery systems and as a scaffold for protein degraders in the rapidly growing PROTAC field.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd